1-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C13H11ClN6OS/c14-9-3-5-10(6-4-9)20-11(17-18-19-20)8-15-13(21)16-12-2-1-7-22-12/h1-7H,8H2,(H2,15,16,21)
• InChI Key: VLMLBUJMOQYSNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)NC(=O)NCC2=NN=NN2C3=CC=C(C=C3)Cl
• Molecular Formula: C13H11ClN6OS
• Molecular Weight: 334.79 g/mol

Description

1-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-3-(thiophen-2-yl)urea is a synthetic compound with potential therapeutic applications. This compound belongs to the class of urea derivatives and is commonly known as TAK-659. It has been studied for its potential use in the treatment of various diseases, including cancer and autoimmune disorders.

Scientific Research Applications

Synthesis and Biological Activity

• Novel 4,5-disubstituted thiazolyl urea derivatives were synthesized, with some showing promising antitumor activities. This highlights the compound's potential in cancer research and treatment developments (S. Ling et al., 2008).

Molecular Interactions

• Non-racemic atropisomeric (thio)ureas have been studied as neutral enantioselective anion receptors for amino acid derivatives, revealing insights into molecular interactions and potential applications in enantioselective sensing or separation (C. Roussel et al., 2006).

Urea Derivatives and Plant Biology

• Research on urea derivatives, such as forchlorofenuron (CPPU) and thidiazuron (TDZ), shows their significant cytokinin-like activity, impacting cell division and differentiation in plants. This suggests applications in agriculture and plant biotechnology (A. Ricci & C. Bertoletti, 2009).

Material Science

• Anion tuning of the rheology, morphology, and gelation of a low molecular weight salt hydrogelator reveals the influence of different anions on gel properties. This research may inform the development of new materials with specific mechanical properties (G. Lloyd & J. Steed, 2011).

Antioxidant Activity

• Synthesis and antioxidant activity evaluation of new thiazole analogues possessing urea, thiourea, and selenourea functionality indicate that certain compounds, especially those with selenourea functionality, exhibit potent antioxidant activity. This opens avenues for their use as novel antioxidant agents (M. V. Bhaskara Reddy et al., 2015).

Docking Studies and Crystal Structure

• The crystal structure analysis and docking studies of tetrazole derivatives provide insights into their molecular interactions and potential as COX-2 inhibitors, suggesting applications in medicinal chemistry (B. J. Al-Hourani et al., 2015).